Cas no 53587-33-0 ((4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid)

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid structure
53587-33-0 structure
Product Name:(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
CAS No:53587-33-0
MF:C9H10O4
MW:184.185626506805
CID:938772
PubChem ID:90473265
Update Time:2025-04-19

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-3-methoxyphenylacetic-2,2-d2 acid
    • Lindstrom, B., et al.: J. Labelled Compd., 10, 187 (1974)
    • Homovanillic acid-d2
    • 53587-33-0
    • HY-N0384S1
    • (4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
    • F91014
    • CS-0256308
    • Inchi: 1S/C9H10O4/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4,10H,5H2,1H3,(H,11,12)/i5D2
    • InChI Key: QRMZSPFSDQBLIX-BFWBPSQCSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C([2H])([2H])C(=O)O)O

Computed Properties

  • Exact Mass: 184.07
  • Monoisotopic Mass: 184.07
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.8A^2

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H669501-0.5mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
0.5mg
$ 50.00 2022-06-04
TRC
H669501-1mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
1mg
$ 115.00 2023-09-07
TRC
H669501-5mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
5mg
$ 287.00 2023-09-07
TRC
H669501-10mg
(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
53587-33-0
10mg
$ 460.00 2023-09-07
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.